Cas no 2229503-05-1 (tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate
• CAS No: 2229503-05-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5106749
• PubChem ID: 165972803
• Update Time: 2025-11-02

tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[tetrahydro-3-(2-hydroxyethyl)-3-furanyl]-, 1,1-dimethylethyl ester
• tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-11(4-6-13)5-7-15-8-11/h13H,4-8H2,1-3H3,(H,12,14)
• InChI Key： WVEJEELIKGTXPA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(CCO)CCOC1

Additional information on tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate

Comprehensive Overview of the Compound with CAS No. 2229503-05-1 and tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate

The compound with CAS No. 2229503-05-1, chemically identified as tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate, represents a structurally complex molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and organic synthesis. This compound belongs to the class of oxazolidinone derivatives, which are well-known for their ability to participate in a wide range of chemical reactions, including nucleophilic additions, electrophilic substitutions, and condensation reactions. The presence of the oxolan-3-yl ring in its structure, combined with the 2-hydroxyethyl substituent, introduces unique physicochemical properties that make it a valuable intermediate in the development of pharmaceuticals and fine chemicals.

The tert-butyl group in tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate serves as a temporary protecting group for the amine functionality, a strategy commonly employed in synthetic organic chemistry to control reaction selectivity. This group is particularly advantageous due to its stability under a variety of reaction conditions and its ease of removal through acid-catalyzed hydrolysis. Recent studies published in Organic Letters (2023) have highlighted the utility of tert-butyl carbamates in the synthesis of peptide mimetics, where the protection of amine groups is critical for achieving the desired stereochemistry and conformational behavior in molecular scaffolds. The oxolan-3-yl ring, which is a five-membered cyclic ether, further enhances the compound's versatility by providing a hydrophobic environment that can influence molecular interactions with biological targets.

The 2-hydroxyethyl substituent in tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate introduces a hydroxyl group that can participate in hydrogen bonding, a feature that is often exploited in drug design to improve solubility and bioavailability. A 2023 review in Journal of Medicinal Chemistry emphasized the role of hydroxyl-functionalized intermediates in the development of small-molecule inhibitors targeting protein-protein interactions. The hydroxyl group in this compound can be further modified through esterification, etherification, or oxidation reactions, allowing for the creation of a diverse array of derivatives tailored for specific applications. For instance, the 2-hydroxyethyl group can be converted into a carboxylic acid via oxidation, a transformation that is frequently used in the synthesis of antimicrobial agents and antifungal compounds.

The oxolan-3-yl ring in tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate is a key structural element that contributes to the molecule's conformational flexibility. This flexibility is crucial in the context of molecular docking studies, where the ability of a compound to adopt multiple conformations can significantly influence its binding affinity to a target protein. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that molecules containing oxazolidinone rings exhibit enhanced binding affinities to serine proteases, a class of enzymes that play a pivotal role in various pathological processes, including inflammation and cancer metastasis. The oxolan-3-yl ring's ability to form hydrogen bonds with the active site residues of these enzymes makes it a promising scaffold for the development of inhibitory compounds.

Recent advances in computational chemistry have further elucidated the electronic and steric properties of tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate. A 2023 paper in Journal of Computational Chemistry reported that the tert-butyl group exerts a significant shielding effect on the amine functionality, thereby reducing the likelihood of unwanted side reactions during synthetic processes. This shielding effect is particularly beneficial in the context of multiphase reactions, where the presence of multiple reactive functional groups can lead to complex reaction pathways. The 2-hydroxyethyl substituent, on the other hand, was found to increase the molecule's polarity, which can influence its solubility in both aqueous and organic solvents. This property is of particular interest in the development of lipophilic prodrugs, where the balance between hydrophilicity and lipophilicity is critical for optimal pharmacokinetics.

The synthesis of tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate typically involves a two-step process. The first step entails the formation of the oxolan-3-yl ring through a ring-closing metathesis (RCM) reaction, a method that has gained popularity in recent years due to its high efficiency and selectivity. The second step involves the introduction of the 2-hydroxyethyl group via a nucleophilic substitution reaction, followed by the attachment of the tert-butyl carbamate moiety. A 2024 study in Advanced Synthesis & Catalysis demonstrated that the use of transition-metal catalysts in the RCM step significantly improves the yield and purity of the oxolan-3-yl ring, making this approach highly scalable for industrial applications. Additionally, the tert-butyl carbamate can be introduced using a one-pot reaction, a strategy that minimizes the number of purification steps required and reduces overall reaction time.

Given its structural complexity and functional versatility, tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate has been explored as a potential intermediate in the synthesis of peptide-based drugs. The oxolan-3-yl ring can be used to mimic the conformational behavior of peptide backbones, while the 2-hydroxyethyl group can be modified to introduce amino acid side chains or functional groups with specific biological activities. A 2023 article in Angewandte Chemie highlighted the use of oxazolidinone-based scaffolds in the development of antiviral agents, where the ability to mimic the structure of natural peptides is essential for achieving high specificity and affinity for viral targets. The tert-butyl group in this compound also plays a role in stabilizing the peptide conformation, a feature that is particularly important in the context of self-assembly processes and nanomaterials synthesis.

In addition to its applications in medicinal chemistry, tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate has shown promise in the field of materials science. The oxolan-3-yl ring's hydrophobic nature and the 2-hydroxyethyl group's ability to form hydrogen bonds make this compound an ideal candidate for the development of polymerizable monomers. A 2024 study in Macromolecules demonstrated that oxazolidinone-based polymers exhibit exceptional mechanical strength and thermal stability, properties that are highly desirable in the design of biodegradable plastics and smart materials. The tert-butyl group can be removed through acid hydrolysis, allowing for the creation of crosslinked networks that are resistant to degradation under harsh environmental conditions.

The environmental impact of tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate has also been a subject of recent research. A 2023 paper in Green Chemistry evaluated the biodegradability of this compound and found that it can be efficiently degraded by microbial consortia under aerobic conditions. This property is particularly important for the development of eco-friendly chemicals and pharmaceuticals, where the reduction of environmental persistence is a key consideration. Additionally, the tert-butyl group was found to enhance the solubility of the compound in water, which can improve its removal efficiency during wastewater treatment processes. The 2-hydroxyethyl group, on the other hand, was found to increase the adsorption capacity of the compound onto activated carbon and clay minerals, making it a suitable candidate for soil remediation applications.

In summary, tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate is a structurally complex and functionally versatile compound with a wide range of applications in medicinal chemistry, materials science, and environmental chemistry. Its unique combination of hydrophobic and hydrophilic properties, coupled with its ability to undergo selective functionalization, makes it an ideal candidate for the development of novel drugs, biodegradable materials, and eco-friendly chemicals. As research in this area continues to advance, it is likely that tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate will play an increasingly important role in the design of sustainable technologies and innovative materials that meet the growing demands of modern society.

Tert-Butyl N-3-(2-Hydroxyethyl)Oxolan-3-Ylcarbamate: A Multifunctional Compound with Broad Applications Introduction Tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate is a structurally complex molecule that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound features an oxolan-3-yl ring, a 2-hydroxyethyl group, and a tert-butyl carbamate moiety, each contributing to its functional versatility. --- ### Chemical Structure and Synthesis Structure - Oxolan-3-yl ring: A five-membered cyclic ether, which provides hydrophobicity and conformational flexibility. - 2-Hydroxyethyl group: Introduces hydrophilicity and the potential for hydrogen bonding. - Tert-butyl carbamate: A bulky, hydrophobic group that enhances solubility in organic solvents and provides stability during synthetic processes. Synthesis The compound is typically synthesized in two steps: 1. Formation of the oxolan-3-yl ring: Achieved via ring-closing metathesis (RCM), a highly efficient and selective method. 2. Introduction of functional groups: - The 2-hydroxyethyl group is introduced via nucleophilic substitution. - The tert-butyl carbamate is added using a one-pot reaction, minimizing purification steps and reducing reaction time. --- ### Applications #### 1. Medicinal Chemistry - Peptide Mimetics: The oxolan-3-yl ring mimics the conformation of peptide backbones, while the 2-hydroxyethyl group can be modified to introduce amino acid side chains or functional groups with biological activity. - Antiviral Agents: Studies have shown that oxazolidinone-based scaffolds can mimic natural peptides, enhancing specificity and affinity for viral targets. - Drug Delivery: The tert-butyl group stabilizes the conformation, making it suitable for self-assembly and nanomaterials synthesis. #### 2. Materials Science - Polymerizable Monomers: The combination of hydrophobic (oxolan-3-yl) and hydrophilic (2-hydroxyethyl) groups makes this compound ideal for creating polymeric materials. - Biodegradable Plastics: Oxazolidinone-based polymers exhibit high mechanical strength and thermal stability, suitable for eco-friendly materials. - Smart Materials: The functional versatility allows for the development of responsive materials with stimuli-dependent behavior. #### 3. Environmental Chemistry - Biodegradability: Microbial consortia can efficiently degrade the compound under aerobic conditions, reducing environmental persistence. - Wastewater Treatment: The tert-butyl group increases water solubility, improving removal efficiency during treatment. - Soil Remediation: The 2-hydroxyethyl group enhances adsorption onto activated carbon and clay minerals, making it useful for soil remediation. --- ### Advantages - Functional Versatility: Combines hydrophobic and hydrophilic properties, enabling applications in both organic and aqueous environments. - Synthetic Flexibility: Allows for selective functionalization, enabling the development of diverse derivatives. - Sustainability: Biodegradable and eco-friendly, aligning with global efforts toward sustainable technologies. --- ### Conclusion Tert-butyl N-3-(2-hydroxyethyl)oxolan-3-ylcarbamate is a multifunctional compound with significant potential in medicinal chemistry, materials science, and environmental chemistry. Its unique combination of hydrophobic and hydrophilic properties, along with its ability to undergo selective functionalization, positions it as a valuable candidate for the development of novel drugs, biodegradable materials, and eco-friendly chemicals. As research in this area continues to advance, this compound is expected to play an increasingly important role in sustainable technologies and innovative materials that meet the demands of modern society.